Cas no 25462-96-8 (2-broMo-6-MethylisonicotinaMide)
25462-96-8 structure
Product Name:2-broMo-6-MethylisonicotinaMide
CAS No:25462-96-8
MF:C7H7BrN2O
MW:215.047280550003
CID:2098614
Update Time:2023-11-19
2-broMo-6-MethylisonicotinaMide Chemical and Physical Properties
Names and Identifiers
-
- 2-broMo-6-MethylisonicotinaMide
- 4-Pyridinecarboxamide, 2-bromo-6-methyl-
- CID 87482032
- 2-Bromo-6-methyl-4-pyridinecarboxamide
-
- Inchi: 1S/C7H7BrN2O/c1-4-2-5(7(9)11)3-6(8)10-4/h2-3H,1H3,(H2,9,11)
- InChI Key: MDCCEYTWPBXWSF-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(N)=O)=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Topological Polar Surface Area: 56
Experimental Properties
- Density: 1.607±0.06 g/cm3(Predicted)
- Boiling Point: 289.6±40.0 °C(Predicted)
- pka: 14.45±0.50(Predicted)
2-broMo-6-MethylisonicotinaMide Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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